4-[3-[3-Carboxy-1-(2,5-dipotassiosulfophenyl)-5-hydroxy-1H-pyrazol-4-yl]-2-propenylidene]-1-(2,5-dip
4-[3-[3-Carboxy-1-(2,5-dipotassiosulfophenyl)-5-hydroxy-1H-pyrazol-4-yl]-2-propenylidene]-1-(2,5-dip
Brand Name:
Vulcanchem
CAS No.:
110557-94-3
VCID:
VC0033599
InChI:
InChI=1S/C23H16N4O18S4.4K/c28-20-12(18(22(30)31)24-26(20)14-8-10(46(34,35)36)4-6-16(14)48(40,41)42)2-1-3-13-19(23(32)33)25-27(21(13)29)15-9-11(47(37,38)39)5-7-17(15)49(43,44)45;;;;/h1-9,28H,(H,30,31)(H,32,33)(H,34,35,36)(H,37,38,39)(H,40,41,42)(H,43,44,45);;;;/q;4*+1/p-4
SMILES:
C1=CC(=C(C=C1S(=O)(=O)O)N2C(=C(C(=N2)C(=O)[O-])C=CC=C3C(=NN(C3=O)C4=C(C=CC(=C4)S(=O)(=O)[O-])S(=O)(=O)O)C(=O)[O-])[O-])S(=O)(=O)O.[K+].[K+].[K+].[K+]
Molecular Formula:
C23H12K4N4O18S4
Molecular Weight:
916.992
4-[3-[3-Carboxy-1-(2,5-dipotassiosulfophenyl)-5-hydroxy-1H-pyrazol-4-yl]-2-propenylidene]-1-(2,5-dip
CAS No.: 110557-94-3
Main Products
VCID: VC0033599
Molecular Formula: C23H12K4N4O18S4
Molecular Weight: 916.992
CAS No. | 110557-94-3 |
---|---|
Product Name | 4-[3-[3-Carboxy-1-(2,5-dipotassiosulfophenyl)-5-hydroxy-1H-pyrazol-4-yl]-2-propenylidene]-1-(2,5-dip |
Molecular Formula | C23H12K4N4O18S4 |
Molecular Weight | 916.992 |
IUPAC Name | tetrapotassium;4-[3-[3-carboxylato-5-oxo-1-(2-sulfo-5-sulfonatophenyl)pyrazol-4-ylidene]prop-1-enyl]-1-(2,5-disulfophenyl)-5-oxidopyrazole-3-carboxylate |
Standard InChI | InChI=1S/C23H16N4O18S4.4K/c28-20-12(18(22(30)31)24-26(20)14-8-10(46(34,35)36)4-6-16(14)48(40,41)42)2-1-3-13-19(23(32)33)25-27(21(13)29)15-9-11(47(37,38)39)5-7-17(15)49(43,44)45;;;;/h1-9,28H,(H,30,31)(H,32,33)(H,34,35,36)(H,37,38,39)(H,40,41,42)(H,43,44,45);;;;/q;4*+1/p-4 |
Standard InChIKey | NHCIJCVBDMHSEO-UHFFFAOYSA-J |
SMILES | C1=CC(=C(C=C1S(=O)(=O)O)N2C(=C(C(=N2)C(=O)[O-])C=CC=C3C(=NN(C3=O)C4=C(C=CC(=C4)S(=O)(=O)[O-])S(=O)(=O)O)C(=O)[O-])[O-])S(=O)(=O)O.[K+].[K+].[K+].[K+] |
Last Modified | Aug 20 2021 |
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